Cas no 2034527-87-0 (4-1-(2-methoxyphenyl)cyclopropanecarbonyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 4-1-(2-methoxyphenyl)cyclopropanecarbonyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034527-87-0
• MF: C₂₂H₂₅NO₄S
• MW: 399.503205060959
• CID: 6258154
• PubChem ID: 119104365
• Update Time: 2025-10-31

4-1-(2-methoxyphenyl)cyclopropanecarbonyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-1-(2-methoxyphenyl)cyclopropanecarbonyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• AKOS026697694
• 2034527-87-0
• F6557-0975
• (1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)(1-(2-methoxyphenyl)cyclopropyl)methanone
• (1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)-[1-(2-methoxyphenyl)cyclopropyl]methanone
• 4-[1-(2-methoxyphenyl)cyclopropanecarbonyl]-7-phenyl-1lambda6,4-thiazepane-1,1-dione

• Inchi： 1S/C22H25NO4S/c1-27-19-10-6-5-9-18(19)22(12-13-22)21(24)23-14-11-20(28(25,26)16-15-23)17-7-3-2-4-8-17/h2-10,20H,11-16H2,1H3
• InChI Key： IHQHZMXTMOEVCY-UHFFFAOYSA-N
• SMILES： S1(CCN(CCC1C1C=CC=CC=1)C(C1(C2C=CC=CC=2OC)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 399.15042945g/mol
• Monoisotopic Mass: 399.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Additional information on 4-1-(2-methoxyphenyl)cyclopropanecarbonyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione

Introduction to 4-1-(2-methoxyphenyl)cyclopropanecarbonyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034527-87-0)

The compound 4-1-(2-methoxyphenyl)cyclopropanecarbonyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034527-87-0) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, featuring a thiazepane core and cyclopropane substituents, has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric properties. The presence of multiple aromatic rings, including a 2-methoxyphenyl group, further enhances its potential as a scaffold for drug development.

Recent advancements in the study of thiazepane derivatives have highlighted their diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. The specific arrangement of functional groups in this compound, such as the cyclopropanecarbonyl moiety, contributes to its stability and reactivity, making it a promising candidate for further exploration. The 7-phenyl substitution on the thiazepane ring introduces additional electronic and steric interactions that can modulate binding affinity to biological targets.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are pivotal. The 1lambda6,4-thiazepane-1,1-dione framework suggests a high degree of structural rigidity, which can be advantageous in designing molecules with precise target interactions. This compound’s potential lies in its ability to engage with biological pathways in novel ways, offering a foundation for the development of next-generation therapeutics.

One of the most compelling aspects of this compound is its versatility as a building block for medicinal chemistry. Researchers have been exploring its utility in generating libraries of derivatives with tailored properties. The combination of aromatic and heterocyclic components allows for fine-tuning of physicochemical characteristics, such as solubility and metabolic stability. These attributes are critical for optimizing drug-like properties and ensuring efficacy in vivo.

The role of cyclopropane units in medicinal chemistry is well-documented, with their strained three-membered rings often serving as key pharmacophores. In this context, the cyclopropanecarbonyl group in 4-1-(2-methoxyphenyl)cyclopropanecarbonyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione may contribute to enhanced binding interactions by introducing local rigidity and electronic effects. Such features are frequently exploited to improve affinity and selectivity against therapeutic targets.

Recent computational studies have begun to unravel the mechanistic aspects of how these derivatives interact with biological systems. Molecular modeling techniques have revealed that the spatial orientation of the thiazepane core and aromatic substituents can significantly influence receptor binding. This knowledge is being leveraged to design analogs with improved pharmacokinetic profiles and reduced off-target effects.

The synthesis of this compound also showcases the latest innovations in organic chemistry methodologies. Modern synthetic strategies have enabled the efficient construction of complex heterocycles like thiazepanes with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in assembling the required framework efficiently.

As interest in bioactive heterocycles continues to grow, compounds like 4-1-(2-methoxyphenyl)cyclopropanecarbonyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione are being scrutinized for their potential therapeutic applications. Preliminary studies suggest that derivatives based on this scaffold may exhibit activity against diseases associated with dysregulated inflammatory responses or neural dysfunction. The versatility of thiazepanes makes them particularly attractive for addressing multifaceted pathological processes.

The integration of cutting-edge technologies into drug discovery has accelerated the pace at which novel compounds are being developed. High-throughput screening (HTS) combined with structure-based drug design (SBDD) has allowed researchers to rapidly assess the biological relevance of molecules like this one. The availability of large-scale datasets and advanced analytics has further enhanced our ability to predict and optimize lead compounds.

In conclusion, 4-1-(2-methoxyphenyl)cyclopropanecarbonyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034527-87-0) exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural features position it as a valuable asset in the quest for novel therapeutics targeting complex diseases. As our understanding of molecular interactions deepens, compounds such as this will continue to inspire new avenues for therapeutic intervention.